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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of hafnium (Hf) in

cobalt (Co), a critical aspect for the development of high-performance alloys. The Co-Hf binary

system is characterized by several intermetallic compounds and limited solid solubility of

hafnium in the cobalt matrix. Understanding these solubility limits is paramount for controlling

the microstructure and, consequently, the mechanical and magnetic properties of cobalt-based

superalloys.

Quantitative Solubility Data
The solubility of hafnium in cobalt is temperature-dependent and is best understood through

the Co-Hf phase diagram. The terminal solid solubility of hafnium in the cobalt-rich face-

centered cubic ((αCo)) phase is limited.

Table 1: Solid Solubility of Hafnium in Cobalt

Temperature (°C) Solubility of Hf in (αCo) (at.%)

1100 0.8

1250 1.4

Source: Assessed phase diagram data.[1]
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The Co-Hf system also features several invariant reactions, which are critical for understanding

phase transformations at specific temperatures and compositions.

Table 2: Invariant Reactions in the Co-Hf System

Temperature (°C) Reaction Composition (at.% Hf)

1565.7 Liquid ↔ Co₂Hf + CoHf 41.53

1326.6 Liquid + Co₂Hf ↔ Co₂₃Hf₆ 14.54

1306.8 Liquid + CoHf ↔ CoHf₂ 67.95

1277.9 Liquid ↔ CoHf₂ + (βHf) 71.91

1273.0 Liquid + Co₂₃Hf₆ ↔ Co₁₁Hf₂ 11.61

1244.0 Liquid ↔ (αCo) + Co₁₁Hf₂ 9.44

1203.5 (βHf) ↔ CoHf₂ + (αHf) 88.62

650.0 Co₁₁Hf₂ ↔ Co₂₃Hf₆ + (αCo) 20.69

421.8 (αCo) ↔ Co₂₃Hf₆ + (εCo) 20.69

Source: CompuTherm LLC.[2]

Co-Hf Binary Phase Diagram
The Co-Hf phase diagram provides a graphical representation of the equilibrium phases as a

function of temperature and composition.

Co-Hf Binary Phase Diagram

Figure 1: The Cobalt-Hafnium binary phase diagram.[2]

The diagram illustrates the liquidus, solidus, and solvus lines, delineating the regions of

different phases, including the liquid (L), the cobalt-rich solid solutions ((αCo) and (εCo)), the

hafnium-rich solid solutions ((βHf) and (αHf)), and various intermetallic compounds such as

Co₇Hf, Co₂₃Hf₆, Co₇Hf₂, Co₂Hf, CoHf, and CoHf₂.[1]
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Experimental Protocols for Solubility Determination
The determination of the solid solubility of hafnium in cobalt involves a systematic experimental

approach, from alloy preparation to microstructural characterization.

Alloy Preparation and Homogenization
A series of Co-Hf alloys with varying hafnium concentrations are prepared using arc melting in

an inert atmosphere to prevent oxidation. The prepared alloys are then subjected to a high-

temperature homogenization heat treatment to ensure a uniform distribution of the alloying

elements and to achieve an equilibrium state.

Diagram 1: Experimental workflow for solubility determination.

Metallographic Sample Preparation
The heat-treated samples are prepared for microstructural analysis through a standard

metallographic procedure:

Sectioning: A representative cross-section of the alloy is cut.

Mounting: The sectioned sample is mounted in a polymer resin for ease of handling.

Grinding: The mounted sample is ground with successively finer abrasive papers to achieve

a flat surface.

Polishing: The ground surface is polished using diamond pastes to obtain a mirror-like finish.

Etching: The polished surface is chemically etched to reveal the microstructure, including

grain boundaries and different phases.

Analytical Techniques
X-ray diffraction is employed to identify the phases present in the heat-treated alloys. By

analyzing the diffraction patterns, the crystal structure of the matrix and any secondary phases

can be determined. The presence of intermetallic compounds in alloys with hafnium

concentrations above the solubility limit can be confirmed with this technique.
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EPMA is a quantitative analytical technique used to determine the elemental composition of

specific micro-regions of the sample. By focusing an electron beam on the cobalt matrix and

analyzing the emitted characteristic X-rays, the precise concentration of dissolved hafnium can

be measured. This is performed on samples aged at different temperatures to establish the

solvus line of the phase diagram.

Logical Relationships in Solubility Determination
The process of determining the solubility of hafnium in cobalt follows a logical progression from

material synthesis to detailed microanalysis, culminating in the construction of the relevant

portion of the phase diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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